Cas no 1211539-19-3 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)-
• CAS No: 1211539-19-3
• MF: C₁₀H₆ClN₃O₂
• MW: 235.626540660858
• CID: 5274191
• Update Time: 2025-06-07

4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(pyridin-4-yl)pyrimidine-4-carboxylic acid
• 6-Chloro-2-(pyridin-4-yl)pyrimidine-4-carboxylicacid
• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)-

• Inchi： 1S/C10H6ClN3O2/c11-8-5-7(10(15)16)13-9(14-8)6-1-3-12-4-2-6/h1-5H,(H,15,16)
• InChI Key： XXVSYRBKHPUFEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C2C=CN=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)-

Comprehensive Overview of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)- (CAS No. 1211539-19-3)

4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)- (CAS No. 1211539-19-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as 6-chloro-2-(4-pyridinyl)pyrimidine-4-carboxylic acid, features a pyrimidine core substituted with a chloro group at the 6-position and a pyridinyl moiety at the 2-position, along with a carboxylic acid functional group. Its molecular framework makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The growing interest in 4-Pyrimidinecarboxylic acid derivatives is driven by their potential therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Researchers are increasingly exploring its role in modulating enzyme activity and protein-protein interactions, which are critical in designing targeted therapies. For instance, the 6-chloro-2-(4-pyridinyl)pyrimidine scaffold has been investigated for its ability to inhibit kinases, a class of enzymes implicated in numerous diseases. This aligns with current trends in precision medicine, where small-molecule inhibitors are developed to address unmet medical needs.

From a synthetic chemistry perspective, CAS No. 1211539-19-3 serves as a valuable building block for constructing diverse heterocyclic systems. Its pyrimidine-pyridine hybrid structure offers multiple sites for functionalization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly relevant in fragment-based drug design, a popular strategy in modern drug discovery. Additionally, the compound's stability and solubility profile make it suitable for various reaction conditions, further enhancing its utility in organic synthesis.

In the agrochemical sector, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)- has shown promise as a precursor for developing novel pesticides and herbicides. Its ability to interfere with metabolic pathways in pests and weeds makes it a candidate for sustainable crop protection solutions. This aligns with the global push toward environmentally friendly agricultural practices, a topic frequently searched by stakeholders in the industry. The compound's mode of action is also being studied to mitigate resistance issues, a major concern in pest management.

Another area of interest is the compound's potential in material science, particularly in the design of organic semiconductors and metal-organic frameworks (MOFs). The pyrimidine and pyridine rings in its structure contribute to electron delocalization, which is essential for charge transport in electronic devices. With the rise of flexible electronics and green energy technologies, researchers are keen to explore such heterocyclic compounds for their optoelectronic properties. This connects with trending searches on "organic electronics" and "sustainable materials," highlighting its multidisciplinary relevance.

Quality control and analytical characterization of CAS No. 1211539-19-3 are critical for ensuring its efficacy in various applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, reflecting user interest in analytical best practices. Furthermore, the compound's stability under different storage conditions is a recurring topic, as it impacts shelf life and handling protocols.

In summary, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(4-pyridinyl)- (CAS No. 1211539-19-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural versatility and functional groups make it a valuable tool for researchers addressing contemporary challenges in these fields. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation, bridging gaps between chemistry, biology, and technology.